2-(3-(Trifluoromethoxy)phenyl)ethanamine

• IUPAC Name: 2-[3-(trifluoromethoxy)phenyl]ethanamine
• InChI: InChI=1S/C9H10F3NO/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4-5,13H2
• InChI Key: XOPVABPXMZJUBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)CCN
• Molecular Formula: C9H10F3NO
• DSSTOX Substance ID: DTXSID50624477
• Molecular Weight: 205.18 g/mol
• CAS RN: 467461-10-5

Description

“2-(3-(Trifluoromethoxy)phenyl)ethanamine” is a chemical compound with the molecular formula C9H10F3NO. It has a molecular weight of 205.18 g/mol. This compound is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H10F3NO/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13/h1-4H,5-6,13H2. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.2±0.1 g/cm3, a boiling point of 48.0±35.0 °C at 760 mmHg, and a vapor pressure of 315.0±0.1 mmHg at 25°C. It also has an enthalpy of vaporization of 29.2±3.0 kJ/mol and a flash point of -17.1±25.9 °C.

Scientific Research Applications

Synthetic Routes and Intermediate Applications

• 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanamine, a key intermediate for Silodosin, an α1-adrenoceptor antagonist for benign prostatic hyperplasia treatment, has a novel synthetic route developed using 2-nitrochlorobenzene via various chemical processes highlighting convenience and economy (Xiaoxia Luo et al., 2008).

Applications in Chemistry and Material Science

• New 4-(3,4dimethoxyphenethyl)-3,5-akyl/aryl-4H-1,2,4-triazoles, synthesized using 2-(3,4-dimethoxy phenyl)ethanamine, showed high antioxidant activity (K. Sancak et al., 2012).
• The synthesis of ligands like N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine involves chiral, pseudo C3-symmetric complexes with ZnII and CuII salts, exhibiting electrophilic coordination sites and chiroptical measurements for structural analysis (J. Canary et al., 1998).
• (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine, a chiral intermediate in painkillers, was synthesized using a bienzyme cascade system involving R-ω-transaminase and alcohol dehydrogenase, highlighting its potential in the biosynthesis of chiral amines (Yuan Lu et al., 2022).

Applications in Organic Synthesis and Catalysis

• Studies on the synthesis of functional alkoxyamines and their application to the synthesis of star polymers have utilized similar compounds (Y. Miura & Y. Yoshida, 2002).
• The synthesis and characterization of chiral (pyridyl)imine nickel(ii) complexes using similar compounds have implications in catalytic activities for asymmetric transfer hydrogenation of ketones (Robert T. Kumah et al., 2019).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a flammable liquid and vapor that can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.